Cas no 1421476-76-7 (3-(2-fluorophenyl)-7-{2-(pyridin-2-yl)ethylamino}-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione)

• Product Name: 3-(2-fluorophenyl)-7-{2-(pyridin-2-yl)ethylamino}-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione
• CAS No: 1421476-76-7
• MF: C₁₉H₁₅FN₆O₂
• MW: 378.35980629921
• CID: 6231652
• PubChem ID: 71794121
• Update Time: 2025-10-29

3-(2-fluorophenyl)-7-{2-(pyridin-2-yl)ethylamino}-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-7-{2-(pyridin-2-yl)ethylamino}-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione
• 1421476-76-7
• 3-(2-fluorophenyl)-7-((2-(pyridin-2-yl)ethyl)amino)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
• VU0541187-1
• F6247-1920
• 6-(2-fluorophenyl)-2-(2-pyridin-2-ylethylamino)-8H-pyrimido[4,5-d]pyrimidine-5,7-dione
• AKOS024544578
• CCG-297058

• Inchi： 1S/C19H15FN6O2/c20-14-6-1-2-7-15(14)26-17(27)13-11-23-18(24-16(13)25-19(26)28)22-10-8-12-5-3-4-9-21-12/h1-7,9,11H,8,10H2,(H2,22,23,24,25,28)
• InChI Key： ADDSTSSAWPGOMR-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(NC2C(=CN=C(N=2)NCCC2C=CC=CN=2)C1=O)=O

Computed Properties

• Exact Mass: 378.12405190g/mol
• Monoisotopic Mass: 378.12405190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 100Ų

Additional information on 3-(2-fluorophenyl)-7-{2-(pyridin-2-yl)ethylamino}-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione

Comprehensive Overview of 3-(2-fluorophenyl)-7-{2-(pyridin-2-yl)ethylamino}-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione (CAS No. 1421476-76-7)

The compound 3-(2-fluorophenyl)-7-{2-(pyridin-2-yl)ethylamino}-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione (CAS No. 1421476-76-7) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate architecture, combining a pyrimidine-2,4-dione core with a 2-fluorophenyl substituent and a pyridin-2-yl ethylamino side chain. This combination of functional groups positions it as a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. Researchers are increasingly exploring compounds like 3-(2-fluorophenyl)-7-{2-(pyridin-2-yl)ethylamino}-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione due to their potential applications in oncology, neurology, and immunology. The presence of the fluorophenyl moiety enhances metabolic stability, while the pyridinyl ethylamino group contributes to improved solubility and bioavailability—key factors in modern drug design.

One of the most frequently searched questions in the field of medicinal chemistry revolves around the structure-activity relationship (SAR) of such compounds. For CAS No. 1421476-76-7, preliminary studies suggest that its diazinopyrimidine scaffold interacts selectively with kinase domains, making it a potential lead for kinase inhibitor development. Kinases are a hot topic in drug discovery, as they play critical roles in cell signaling pathways implicated in diseases like cancer and autoimmune disorders.

Another area of interest is the compound's synthetic accessibility. Organic chemists are actively investigating efficient routes to synthesize 3-(2-fluorophenyl)-7-{2-(pyridin-2-yl)ethylamino}-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione, with a focus on green chemistry principles to minimize environmental impact. This aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing, a trend highly relevant to today's eco-conscious stakeholders.

From a computational perspective, molecular docking and quantitative structure-activity relationship (QSAR) modeling have been employed to predict the binding affinity and pharmacokinetic properties of this compound. Such in silico approaches are cost-effective tools for prioritizing experimental validation, addressing the industry's need for accelerated drug development timelines.

In summary, 3-(2-fluorophenyl)-7-{2-(pyridin-2-yl)ethylamino}-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione represents a compelling case study in the intersection of medicinal chemistry, drug design, and computational biology. Its multifaceted applications and adaptability to cutting-edge research methodologies ensure its continued relevance in scientific discourse.